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Compound of Interest

Compound Name: Methyl 6-amino-3-chloropicolinate

Cat. No.: B596375

Essential Safety and Handling Guide for Methyl 6-
amino-3-chloropicolinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Methyl 6-amino-3-
chloropicolinate (CAS No. 1256835-20-7). Adherence to these procedures is essential for
ensuring laboratory safety and environmental protection.

Hazard Identification and Classification

Methyl 6-amino-3-chloropicolinate is classified as a hazardous substance. The primary
routes of exposure are inhalation, ingestion, and skin or eye contact. Based on the available
Safety Data Sheet (SDS), the compound presents the following hazards[1]:

» Acute Toxicity (Oral & Inhalation): Harmful if swallowed or inhaled.[1]
o Skin Irritation: Causes skin irritation.[1]
o Eye Irritation: Causes serious eye irritation.[1]

» Respiratory Irritation: May cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling Methyl 6-amino-3-chloropicolinate
to minimize exposure. The following table summarizes the required PPE.

Specifications and Best

Protection Type Required Equipment _
Practices
) Safety goggles with side- Must be worn at all times in the
Eye and Face Protection ) ) ]
shields or a face shield. laboratory. Ensure a proper fit.

Nitrile or neoprene gloves are
recommended. Inspect gloves
i ) ) for any signs of degradation or
Hand Protection Chemical-resistant gloves.
punctures before use. Change
gloves immediately if

contaminated.

A flame-retardant lab coat is
Body Protection Laboratory coat. recommended. Ensure the

coat is fully buttoned.

To be used in a well-ventilated
area, preferably within a
) ) ) ) chemical fume hood.[2] If dust
Respiratory Protection Suitable respirator.
or aerosols are generated, a
NIOSH-approved particulate

respirator is necessary.

First Aid and Emergency Procedures

In the event of exposure, immediate action is crucial. The following table outlines the
appropriate first aid measures.
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Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1]

Remove contaminated clothing and shoes.
) Wash the affected area thoroughly with soap
Skin Contact o
and plenty of water. If skin irritation occurs, seek

medical attention.[1]

Move the individual to fresh air. If breathing is
) difficult, provide oxygen. If the individual is not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Wash out the mouth

) with water. Never give anything by mouth to an
Ingestion . . . .

unconscious person. Seek immediate medical

attention.[1]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
with an inert, non-combustible material such as
Accidental Spill sand or vermiculite. Collect the absorbed
material into a designated, sealed container for
hazardous waste. Do not allow the chemical to

enter drains or waterways.[2]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for safety and regulatory
compliance.

Step-by-Step Handling Procedure
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» Preparation: Before handling, ensure that the work area, preferably a chemical fume hood, is
clean and uncluttered. Confirm that an eyewash station and safety shower are accessible.[1]

» Donning PPE: Put on all required personal protective equipment as detailed in the PPE table
above.

» Weighing and Aliquoting: If working with the solid form, handle it in a fume hood to avoid
generating dust. Use appropriate tools for weighing and transferring the chemical.

» Dissolving: If preparing a solution, add the solid to the solvent slowly.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Disposal Plan

Methyl 6-amino-3-chloropicolinate is a chlorinated organic compound and must be disposed
of as hazardous waste. Do not dispose of it down the drain or in regular trash.
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, _ Labeling _
Waste Type Disposal Container _ Disposal Procedure
Requirements
Collect all solid waste,
including
A clearly labeled, ]
"Hazardous Waste", contaminated
) sealed, and )
Solid Waste ) ) "Methyl 6-amino-3- consumables (e.g.,
chemically compatible o ] i
) chloropicolinate” weigh boats, pipette
container. _ _
tips), in the
designated container.
A clearly labeled, "Hazardous Waste",
sealed, and "Chlorinated Organic o
o ) ) ) Do not mix with non-
Liquid Waste chemically compatible = Waste", and list all
) ) ) ) halogenated waste
(Solutions) container for chemical constituents

chlorinated organic

waste.

with their approximate

percentages.

streams.[3]

Empty Containers

Original container or a
designated hazardous

waste container.

"Hazardous Waste",
"Empty Container”
with the chemical

name.

Triple rinse the
container with a
suitable solvent. The
rinsate must be
collected and
disposed of as liquid

hazardous waste.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EH&S) department in accordance with local, state, and federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Methyl 6-amino-3-

chloropicolinate in a laboratory setting.
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Workflow for Handling Methyl 6-amino-3-chloropicolinate

Preparation

Verify fume hood functionality

\ 4

Gather all necessary materials

\ 4

Don appropriate PPE

Handling
Y

Weigh solid chemical in fume hood

\ 4

Prepare solution (if required)

\ 4

Perform experimental procedure

Cleanup a;'d Disposal

Decontaminate work surfaces and equipment

Y

Segregate and label all waste

\ 4

Store waste in a designated satellite accumulation area

\ 4

Remove PPE

\ 4

Wash hands thoroughly
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Caption: A flowchart illustrating the key steps for safely handling Methyl 6-amino-3-
chloropicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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